Cas no 2680765-70-0 (2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid
• CAS No: 2680765-70-0
• MF: C₉H₁₀N₂O₄S
• MW: 242.251700878143
• CID: 5649814
• PubChem ID: 165943218
• Update Time: 2025-06-08

2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-4-carboxylic acid
• EN300-28277409
• 2680765-70-0
• 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C9H10N2O4S/c1-3-4-15-9(14)11-7-6(8(12)13)10-5(2)16-7/h3H,1,4H2,2H3,(H,11,14)(H,12,13)
• InChI Key： TVYAZSKHFMVTRB-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(=O)O)=C1NC(=O)OCC=C

Computed Properties

• Exact Mass: 242.03612798g/mol
• Monoisotopic Mass: 242.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 117Ų

Additional information on 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid

Research Brief on 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid (CAS: 2680765-70-0)

2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid (CAS: 2680765-70-0) is a thiazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique thiazole core and functional groups, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic methods. The compound's structure, featuring a reactive allyloxycarbonylamino group and a carboxylic acid moiety, makes it a valuable intermediate for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

In terms of biological activity, preliminary investigations have revealed that 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid exhibits promising inhibitory effects against specific enzymatic targets. For instance, studies have demonstrated its ability to modulate the activity of key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases. Additionally, its thiazole core has been associated with antimicrobial properties, prompting further exploration of its efficacy against resistant bacterial strains.

One of the most significant findings in recent research is the compound's potential as a scaffold for the development of novel therapeutics. Its structural features allow for the incorporation of various pharmacophores, enhancing its binding affinity and selectivity toward biological targets. Computational modeling and structure-activity relationship (SAR) studies have provided insights into the optimal modifications required to improve its pharmacokinetic and pharmacodynamic profiles. These efforts are paving the way for the design of next-generation drugs targeting a range of diseases, including cancer, infectious diseases, and metabolic disorders.

Despite these promising developments, challenges remain in the translation of 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid into clinical applications. Issues such as solubility, stability, and bioavailability need to be addressed through further optimization and formulation studies. Moreover, comprehensive in vivo studies are required to validate its safety and efficacy in animal models before progressing to human trials. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,3-thiazole-4-carboxylic acid represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes, combined with its demonstrated biological activities, make it a valuable tool for researchers aiming to develop innovative therapeutic agents. Continued research and development efforts will be crucial to fully elucidate its mechanisms of action and explore its clinical applicability. This research brief underscores the importance of ongoing investigations into this compound and its derivatives, which hold significant promise for advancing medical science.